molecular formula C10H8F2N4 B8422690 5-Fluoro-6-(2-fluoropyridin-3-yl)-2-methylpyrimidin-4-amine

5-Fluoro-6-(2-fluoropyridin-3-yl)-2-methylpyrimidin-4-amine

Cat. No. B8422690
M. Wt: 222.19 g/mol
InChI Key: DBJNUYHKWMITFF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Fluoro-6-(2-fluoropyridin-3-yl)-2-methylpyrimidin-4-amine is a useful research compound. Its molecular formula is C10H8F2N4 and its molecular weight is 222.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H8F2N4

Molecular Weight

222.19 g/mol

IUPAC Name

5-fluoro-6-(2-fluoropyridin-3-yl)-2-methylpyrimidin-4-amine

InChI

InChI=1S/C10H8F2N4/c1-5-15-8(7(11)10(13)16-5)6-3-2-4-14-9(6)12/h2-4H,1H3,(H2,13,15,16)

InChI Key

DBJNUYHKWMITFF-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=C(C(=N1)N)F)C2=C(N=CC=C2)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

DME (6.00 mL, 57722 μmol) and water (0.6 mL, 3152 μmol) were added to a mixture of 2-fluoropyridin-3-ylboronic acid (666 mg, 4728 μmol), 6-chloro-5-fluoro-2-methylpyrimidin-4-amine (0.5093 g, 3152 μmol), and Pd(Ph3P)4 (364 mg, 315 μmol) under nitrogen. The mixture was sealed and heated at 100° C. for 60 min under microwave irradiation. After cooling, the mixture was diluted with water and the precipitate was collected, washed with DCM, and 5-fluoro-6-(2-fluoropyridin-3-yl)-2-methylpyrimidin-4-amine (418 mg, 60%) was isolated as an off-white powder. LCMS (API-ES) m/z 223 (M+H)+; 1H NMR (400 MHz, d6-DMSO) δ 8.39 (d, J=4.02 Hz, 1H) 8.18 (t, J=8.03 Hz, 1H) 7.53 (t, J=5.27 Hz, 1H) 7.38 (br. s., 2H) 2.37 (s, 3H).
Name
Quantity
6 mL
Type
reactant
Reaction Step One
Quantity
666 mg
Type
reactant
Reaction Step One
Quantity
0.5093 g
Type
reactant
Reaction Step One
Quantity
364 mg
Type
catalyst
Reaction Step One
Name
Quantity
0.6 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.